Cas no 491871-68-2 (4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine)

• Product Name: 4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine
• CAS No: 491871-68-2
• MF: C₈H₇N₅O
• MW: 189.174080133438
• CID: 2653232
• PubChem ID: 13007949
• Update Time: 2025-04-21

4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine
• 4-Nitroso-1-(2-pyridinyl)-1H-pyrazol-5-amine
• 491871-68-2
• SCHEMBL5654249
• DTXSID801256769
• BTXJVRZOPFLUES-UHFFFAOYSA-N

• Inchi： 1S/C8H7N5O/c9-8-6(12-14)5-11-13(8)7-3-1-2-4-10-7/h1-5H,9H2
• InChI Key： BTXJVRZOPFLUES-UHFFFAOYSA-N
• SMILES： O=NC1C=NN(C2C=CC=CN=2)C=1N

Computed Properties

• Exact Mass: 189.06505986Da
• Monoisotopic Mass: 189.06505986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.2Ų